4-(4-(4-(Trifluoromethoxy)phenyl)piperidin-1-yl)benzonitrile

• IUPAC Name: 4-[4-[4-(trifluoromethoxy)phenyl]piperidin-1-yl]benzonitrile
• InChI: InChI=1S/C19H17F3N2O/c20-19(21,22)25-18-7-3-15(4-8-18)16-9-11-24(12-10-16)17-5-1-14(13-23)2-6-17/h1-8,16H,9-12H2
• InChI Key: ZUESSQKRLVYYHC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=C(C=C2)OC(F)(F)F)C3=CC=C(C=C3)C#N
• Molecular Formula: C19H17F3N2O
• Molecular Weight: 346.3 g/mol

Description

The compound “4-(4-(4-(Trifluoromethoxy)phenyl)piperidin-1-yl)benzonitrile” is a chemical compound with the IUPAC name of (4-(4-(4-(trifluoromethoxy)phenyl)piperidin-1-yl)phenyl)methanamine. It has a molecular weight of 350.38. The compound is typically stored in a dark place under an inert atmosphere at temperatures between 2-8°C.

Molecular Structure Analysis

The InChI code for the compound is 1S/C19H21F3N2O/c20-19(21,22)25-18-7-3-15(4-8-18)16-9-11-24(12-10-16)17-5-1-14(13-23)2-6-17/h1-8,16H,9-13,23H2. This code provides a detailed description of the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 350.38. The compound is typically stored in a dark place under an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

Thermal and Structural Studies

One study explores the synthesis and characterization of a similar compound, focusing on its thermal, optical, etching, structural properties, and theoretical calculations. The research demonstrates the compound's stable crystal structure and thermal properties, suggesting potential applications in materials science (C. S. Karthik et al., 2021).

Electrolyte Additive for High Voltage Lithium-Ion Battery

Another application is found in energy storage, where 4-(Trifluoromethyl)-benzonitrile, a related compound, is used as an electrolyte additive for lithium nickel manganese oxide cathodes in high voltage lithium-ion batteries. This study highlights the compound's role in improving cyclic stability and capacity retention, pointing towards its importance in enhancing battery performance (Wenna Huang et al., 2014).

Herbicidal Activity and HPPD Inhibitors

Research into herbicidal activity and HPPD (4-hydroxyphenylpyruvate dioxygenase) inhibitors includes the design and synthesis of aryl-formyl piperidinone derivatives, indicating the chemical's potential in agricultural applications. The study identifies compounds with significant herbicidal activity, suggesting a pathway for developing new agrochemicals (Ying Fu et al., 2021).

Glycosylation Reactions

In the field of organic synthesis, studies have explored the use of fluoro analogs of piperidine-based compounds in glycosylation reactions. These compounds serve as donors in stereoselective syntheses, with the fluorine substituents affecting the reaction outcome, demonstrating the compound's utility in complex organic synthesis processes (D. Crich & O. Vinogradova, 2007).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause harm if swallowed, inhaled, or if it comes into contact with skin. It may also cause eye irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed: Call a poison center/doctor if you feel unwell.